5-ethyl-11-oxo-N-[4-(trifluoromethoxy)phenyl]-5,6,7,8,9,11-hexahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide

• IUPAC Name: 5-ethyl-11-oxo-N-[4-(trifluoromethoxy)phenyl]-6,7,8,9-tetrahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide
• InChI: InChI=1S/C22H22F3N3O3/c1-2-27-18-13-14(6-11-17(18)21(30)28-12-4-3-5-19(27)28)20(29)26-15-7-9-16(10-8-15)31-22(23,24)25/h6-11,13,19H,2-5,12H2,1H3,(H,26,29)
• InChI Key: XFVJOUFDUOJIME-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2CCCCN2C(=O)C3=C1C=C(C=C3)C(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C22H22F3N3O3
• Molecular Weight: 433.4 g/mol
• CAS No.: 1574560-89-6

Description

5-ethyl-11-oxo-N-[4-(trifluoromethoxy)phenyl]-5,6,7,8,9,11-hexahydro-5aH-pyrido[2,1-b]quinazoline-3-carboxamide is a useful research compound. Its molecular formula is C22H22F3N3O3 and its molecular weight is 433.431. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Activity

Research into related pyrazolopyrimidinyl keto-esters and their enzymatic activity has been conducted. Compounds such as ethyl 2,4-dioxo-4-(4-oxo-1-phenyl-1,4-dihydo-5H-pyrazolo[3,4-d]pyrimidin-5-yl)butanoate demonstrated potent effects on increasing the reactivity of cellobiase (Abd & Awas, 2008).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives, such as 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones, have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities (Rahmouni et al., 2016).

Antimicrobial Activity

Studies on polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, starting from compounds such as ethyl 1,2-diamino-5-cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3carboxylate, have shown promising antimicrobial activity (El‐Kazak & Ibrahim, 2013).

Crystal Structure Analysis

Research into the crystal structure of related compounds, like 5N-ethyl-8-carboxy-9-oxo-11-methyl-pyrido[2,1-b]quinazoline, provides insights into the molecular configurations and interactions, crucial for understanding their biological activities (Rajnikant, Gupta, & Singh, 2000).

Synthesis of Novel Compounds

Various studies have been conducted on the synthesis of novel compounds with similar structures, exploring different reactions and potential applications in medicinal chemistry. This includes the synthesis of oxazolines, imidazoles, pyrazolotriazines, and more (Chern et al., 1988).

Platelet Activating Factor Antagonists

Pyrido[2,1-b]quinazolinecarboxamide derivatives have been explored for their potential as platelet activating factor antagonists, offering a new avenue for therapeutic applications (Tilley et al., 1988).